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Compound of Interest

Compound Name: Atovaquone-d5

Cat. No.: B1141217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for Atovaquone-d5. The information presented is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge for

the safe and effective use of this isotopically labeled compound in a laboratory setting.

Compound Identification and Properties
Atovaquone-d5 is a deuterated analog of Atovaquone, a well-established antiprotozoal agent.

The incorporation of five deuterium atoms makes it a valuable internal standard for mass

spectrometry-based bioanalytical methods, particularly in pharmacokinetic and therapeutic drug

monitoring studies.[1]

Table 1: Chemical and Physical Properties of Atovaquone-d5
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Property Value Source(s)

Chemical Name

2-[trans-4-(4-

Chlorophenyl)cyclohexyl-d5]-3-

hydroxy-1,4-naphthalenedione

Santa Cruz Biotechnology

Synonyms
566C80-d5; BW-566C-d5;

Mepron-d5; Wellvone-d5
Santa Cruz Biotechnology

CAS Number 1329792-63-3 Santa Cruz Biotechnology

Molecular Formula C₂₂H₁₄D₅ClO₃ Santa Cruz Biotechnology

Molecular Weight 371.87 g/mol Santa Cruz Biotechnology

Appearance Yellow solid Fisher Scientific

Melting Point
216 - 219 °C (for non-

deuterated Atovaquone)
Fisher Scientific

Solubility Insoluble in water Fisher Scientific

Storage Temperature Store at -20°C GlpBio

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Atovaquone-d5 is not readily available, the

safety profile is expected to be comparable to that of its non-deuterated counterpart,

Atovaquone. The following information is derived from the SDS for Atovaquone.

Table 2: Hazard Identification and Classification for Atovaquone
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Hazard Class Classification
GHS
Pictogram

Signal Word
Hazard
Statement

Skin Irritation Category 2 GHS07 Warning
H315: Causes

skin irritation.

Eye Irritation Category 2A GHS07 Warning

H319: Causes

serious eye

irritation.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

GHS07 Warning

H335: May

cause respiratory

irritation.

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 1 GHS09 Warning
H400: Very toxic

to aquatic life.

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

Category 1 GHS09 Warning

H410: Very toxic

to aquatic life

with long lasting

effects.

Source: Cayman Chemical Company SDS for Atovaquone

Precautionary Measures and Personal Protective
Equipment (PPE)
To ensure the safe handling of Atovaquone-d5, the following precautions should be strictly

adhered to:

Engineering Controls: Handle in a well-ventilated place, preferably in a chemical fume hood

to avoid the formation of dust and aerosols.[2]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1141217?utm_src=pdf-body
https://www.pharmahealthsciences.net/pdfs/volume10-issue12022/1.vol10-issue1-2022-MS-15875-original.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard EN166.

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

Handle with gloves that have been inspected prior to use.[2]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator should be worn.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

First Aid Measures
In the event of exposure, the following first aid procedures should be followed:

After Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[2]

After Skin Contact: Immediately wash off with soap and plenty of water. Take off

contaminated clothing immediately and consult a doctor.[2]

After Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

After Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Atovaquone-d5.

Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[2] For long-term storage, it is recommended to store at -20°C.[4]

Incompatible Materials: Avoid strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas

may be formed.[3]
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Experimental Protocols: Use of Atovaquone-d5 as
an Internal Standard in LC-MS/MS Analysis
Atovaquone-d5 is primarily used as an internal standard in the quantitative analysis of

Atovaquone in biological matrices by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The following is a detailed methodology adapted from a validated bioanalytical

method for the determination of Atovaquone in plasma.[5]

Preparation of Stock and Working Solutions
Atovaquone-d5 Internal Standard (IS) Stock Solution: Prepare a stock solution of

Atovaquone-d5 at a concentration of 1 mg/mL in dimethylformamide (DMF). Sonicate for 10

minutes to ensure complete dissolution.[5]

Atovaquone Calibration Standard Stock Solution: Prepare a stock solution of Atovaquone at

a concentration of 10 mg/mL in DMF. Sonicate for 10 minutes.[5]

Working Solutions: Prepare working solutions for calibration standards and quality controls

(QCs) by diluting the stock solutions in an appropriate solvent, such as a mixture of

acetonitrile, ethanol, and DMF.[5]

Sample Preparation: Protein Precipitation
Aliquoting: To a 10 µL aliquot of plasma sample (calibration standard, QC, or unknown

sample), add the Atovaquone-d5 internal standard working solution.

Precipitation: Add a protein precipitation solution (e.g., acetonitrile:ethanol:DMF 8:1:1 v/v/v)

to the plasma sample containing the internal standard.[5]

Vortexing and Centrifugation: Vortex the mixture to ensure thorough mixing and then

centrifuge to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a well plate for

LC-MS/MS analysis.

LC-MS/MS Analysis
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Chromatographic Separation: Employ a reverse-phase C18 column with a gradient mobile

phase (e.g., a mixture of water with 0.1% formic acid and methanol with 0.1% formic acid) to

separate Atovaquone and Atovaquone-d5.

Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in

multiple reaction monitoring (MRM) mode with positive or negative electrospray ionization

(ESI). Monitor the specific precursor-to-product ion transitions for both Atovaquone and

Atovaquone-d5.

Quantification: The concentration of Atovaquone in the unknown samples is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to the

calibration curve generated from the standards.

Visualizations
The following diagrams illustrate the safe handling workflow and the experimental protocol for

the use of Atovaquone-d5.
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Safe Handling Workflow for Atovaquone-d5
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Experimental Workflow for Atovaquone Quantification using Atovaquone-d5 IS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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